Cas no 1351614-50-0 (ethyl 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetate)

• Product Name: ethyl 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetate
• CAS No: 1351614-50-0
• MF: C₁₇H₂₀FN₃O₃
• MW: 333.357407569885
• CID: 5991631
• PubChem ID: 56766055
• Update Time: 2025-06-09

ethyl 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetate
• ethyl 2-[4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]acetate
• 1-Piperidineacetic acid, 4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-, ethyl ester
• ethyl 2-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetate
• ethyl 2-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetate
• AKOS024543809
• 1351614-50-0
• VU0540656-1
• F6246-0087

• Inchi： 1S/C17H20FN3O3/c1-2-23-15(22)11-21-9-7-13(8-10-21)17-20-19-16(24-17)12-3-5-14(18)6-4-12/h3-6,13H,2,7-11H2,1H3
• InChI Key： KFQXQHPGDWXWAN-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)CCC(C2=NN=C(C3=CC=C(F)C=C3)O2)CC1

Computed Properties

• Exact Mass: 333.14886967g/mol
• Monoisotopic Mass: 333.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 453.3±55.0 °C(Predicted)
• pka: 5.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetate

Professional Introduction to Ethyl 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetate (CAS No. 1351614-50-0)

Ethyl 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetate, a compound with the CAS number 1351614-50-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a combination of heterocyclic rings and functional groups that make it a promising candidate for further research and development.

The core of this compound is the 1,3,4-oxadiazole moiety, which is known for its broad spectrum of biological activities. Oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the presence of a 4-fluorophenyl group enhances the compound's bioavailability and metabolic stability, making it an attractive scaffold for drug design. The piperidine ring further contributes to the compound's solubility and binding affinity to biological targets.

Recent studies have highlighted the importance of ethyl 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetate in the development of novel therapeutic agents. Researchers have demonstrated its efficacy in inhibiting various enzymes and receptors involved in chronic diseases such as diabetes and neurodegenerative disorders. The compound's ability to modulate these pathways suggests its potential as a lead compound for further optimization.

In addition to its pharmacological properties, the synthesis of this compound presents an interesting challenge for organic chemists. The multi-step synthesis involves the formation of complex heterocyclic structures, requiring precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and clinical trials.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to improve their pharmacokinetic properties. The 4-fluorophenyl group in this compound not only enhances its metabolic stability but also increases its binding affinity to target proteins. This has been observed in various drug candidates where fluorine substitution leads to improved efficacy and reduced side effects.

The 1,3,4-oxadiazole ring is particularly noteworthy for its role in drug design. It serves as a versatile scaffold that can be modified to target different biological pathways. Studies have shown that oxadiazole derivatives exhibit potent activity against bacterial infections, viral infections, and even certain types of cancer. The combination of these structural elements in ethyl 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetate makes it a promising candidate for further exploration.

The piperidine ring in this compound contributes to its overall bioactivity by enhancing solubility and improving oral bioavailability. Piperidine derivatives are known for their ability to cross the blood-brain barrier, making them suitable for treating central nervous system disorders. The presence of both the oxadiazole and piperidine moieties suggests that this compound may have applications beyond traditional therapeutic areas.

Recent research has also explored the use of computational methods to predict the biological activity of ethyl 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetate. Molecular docking studies have shown that this compound can interact with various protein targets with high affinity. These findings provide valuable insights into its potential mechanisms of action and help guide further experimental investigations.

The synthesis and characterization of this compound have opened new avenues for research in medicinal chemistry. By modifying its structural features, scientists can explore new therapeutic possibilities and develop more effective drugs against a wide range of diseases. The combination of computational modeling and experimental validation has accelerated the discovery process and holds promise for future breakthroughs.

In conclusion, ethyl 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetate (CAS No. 1351614-50) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features make it a promising candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.